PF-05661014

• Molecular Formula: C17H16N4O3S2
• Molecular Weight: 388.5 g/mol
• InChI: InChI=1S/C17H16N4O3S2/c22-16(19-12-13-4-2-1-3-5-13)20-14-6-8-15(9-7-14)26(23,24)21-17-18-10-11-25-17/h1-11H,12H2,(H,18,21)(H2,19,20,22)
• InChIKey: BMCSKUJQKUYLNE-UHFFFAOYSA-N

PF-05661014 Nav1.3 Inhibition via D4 VSD

PF-05661014 is a selective, small-molecule inhibitor of the voltage-gated sodium channel subtype Nav1.3 [1]. As a desmethyl analogue of PF-06526290, it stabilizes the inactivated state of the channel via interaction with the Domain 4 voltage sensor domain (D4 VSD) [1][2]. This compound is a critical tool for studying the specific physiological roles of Nav1.3 in neuronal excitability and pain signaling pathways [3].

1

Nav1.3 Voltage-Gated Sodium Channel Selective state-dependent inhibitor for electrophysiology

2

Domain 4 Voltage Sensor (D4 VSD) Targets M123 motif for channel inactivation stabilization

3

Single-Mechanism Tool Compound No confounding inactivation slowing effect observed

• [1] Wang L, Zellmer S, Printzenhoff D, Castle N, Pfister JR. Addition of a single methyl group to a small molecule sodium channel inhibitor introduces a new mode of gating modulation. Br J Pharmacol. 2015 Oct;172(20):4905-18. doi: 10.1111/bph.13259. Epub 2015 Oct 15. PMID: 26220736; Retraction in: Br J Pharmacol. 2018 Sep;175(17):3617. doi: 10.1111/bph.14448. View Source
• [2] TargetMol. PF-05661014 Product Page. Accessed April 18, 2026. View Source
• [3] MedChemExpress. PF-05661014 Product Page. Accessed April 18, 2026. View Source

PF-05661014 Irreplaceability

Generic substitution of sodium channel modulators is scientifically unsound due to profound differences in subtype selectivity and functional impact. PF-05661014's specific inhibition of the Nav1.3 subtype (IC50 0.26 µM) contrasts sharply with its inactivity at the closely related Nav1.7 channel (IC50 > 10 µM) [1]. Furthermore, a minimal structural modification—a single methyl group—fundamentally alters the mechanism of action. While PF-05661014 solely stabilizes the inactivated state, its methylated analogue PF-06526290 introduces a dual effect, including a subtype-independent slowing of inactivation [1]. This demonstrates that even closely related in-class compounds are not functionally interchangeable and require precise selection for target-specific research outcomes.

Target Compound PF-05661014 (Desmethyl) Clean state-dependent Nav1.3 inhibition via D4 VSD interaction. Single mode of action.

Structural Analog PF-06526290 (Methylated) Introduces a second mode of action: subtype-independent inactivation slowing. May not substitute directly. Risk: Dual mechanism confounds Nav1.3-specific pathway interpretation

Target Compound PF-05661014 (Selective) Enables pharmacological isolation of Nav1.3 over Nav1.7 (>38-fold) and distinct from Nav1.1.

Alternative Tool ICA-121431 Equipotent inhibitor of Nav1.1 and Nav1.3. Cannot discriminate between these subtypes in mixed neuronal populations. Risk: Selectivity profile may confound Nav1.3-specific endpoint review

• [1] Wang L, Zellmer S, Printzenhoff D, Castle N, Pfister JR. Addition of a single methyl group to a small molecule sodium channel inhibitor introduces a new mode of gating modulation. Br J Pharmacol. 2015 Oct;172(20):4905-18. doi: 10.1111/bph.13259. Epub 2015 Oct 15. PMID: 26220736; Retraction in: Br J Pharmacol. 2018 Sep;175(17):3617. doi: 10.1111/bph.14448. View Source

PF-05661014 Head-to-Head Comparison Evidence

Nav1.3 Inhibitory Potency vs. Methylated Analog

PF-05661014 is a significantly more potent inhibitor of the Nav1.3 channel compared to its closest structural analog, PF-06526290. This is a critical differentiation for assays requiring robust channel blockade .

Nav1.3 Potency

Head-to-head

IC₅₀ 0.26 µM

vs PF-06526290: 5.1 µM

Supports higher potency context in inactivated-state model. 19.6-fold difference; n=5-6; HEK293 cells.

Evidence Dimension	Inhibition of Nav1.3 Sodium Channel
Target Compound Data	IC50 = 0.26 µM
Comparator Or Baseline	PF-06526290 (methylated analog) IC50 = 5.1 µM
Quantified Difference	19.6-fold greater potency for PF-05661014
Conditions	Electrophysiology assay on hNav1.3 channels

Why This Matters

The nearly 20-fold increase in potency allows for use at lower concentrations, reducing potential off-target effects and solvent interference in sensitive assays.

Nav1.3 Selectivity over Nav1.7

PF-05661014 shows clear functional selectivity, potently inhibiting Nav1.3 while exhibiting no meaningful activity at the closely related Nav1.7 channel. This contrasts with the dual, subtype-independent effects seen with PF-06526290 .

Nav1.7 Selectivity

Head-to-head

>38-fold

vs PF-06526290: >5.9-fold

Supports cleaner pharmacological isolation of Nav1.3. >6.4-fold greater selectivity window reported.

Evidence Dimension	Selectivity for Nav1.3 over Nav1.7
Target Compound Data	Nav1.3 IC50 = 0.26 µM; Nav1.7 IC50 > 10 µM
Comparator Or Baseline	PF-06526290 (exhibits Nav1.7 inhibition and altered gating)
Quantified Difference	>38-fold selectivity window for Nav1.3 over Nav1.7
Conditions	Electrophysiology assays on human Nav1.3 and Nav1.7 channels

Why This Matters

This selectivity profile is essential for dissecting the specific contribution of Nav1.3 to physiological processes, without the confounding influence of Nav1.7 modulation.

No Inactivation-Slowing Effect

PF-05661014 functions exclusively by stabilizing the inactivated state of Nav1.3 via interaction with the D4 VSD. In contrast, its analog PF-06526290 induces an additional, distinct effect: a profound slowing of channel inactivation in a subtype-independent manner [1][2].

Mechanism of Action

Head-to-head

1 Mode: State-dependent vs PF-06526290: 2 Modes (inhibition + slowing)

Single-mode profile supports no confounding inactivation slowing. Co-application experiment confirms distinct binding interactions.

Evidence Dimension	Functional Modulation of Sodium Channels
Target Compound Data	Stabilizes inactivated state only
Comparator Or Baseline	PF-06526290: Stabilizes inactivated state AND greatly slows inactivation
Quantified Difference	Qualitative difference in mechanism; distinct binding interactions inferred [1]
Conditions	Electrophysiology and site-directed mutagenesis on hNav1.3 and hNav1.7 channels [1]

Why This Matters

A pure, single-mode mechanism provides a cleaner pharmacological tool for studying state-dependent block, avoiding the complex, multi-phasic effects that can complicate data interpretation.

• [1] Wang L, Zellmer S, Printzenhoff D, Castle N, Pfister JR. Addition of a single methyl group to a small molecule sodium channel inhibitor introduces a new mode of gating modulation. Br J Pharmacol. 2015 Oct;172(20):4905-18. doi: 10.1111/bph.13259. Epub 2015 Oct 15. PMID: 26220736; Retraction in: Br J Pharmacol. 2018 Sep;175(17):3617. doi: 10.1111/bph.14448. View Source
• [2] TargetMol. PF-05661014 Product Page. Accessed April 18, 2026. View Source

PF-05661014 Optimal Application Scenarios

Nav1.3 Pain Signaling in DRG and CNS

When investigating the role of Nav1.3 in neuropathic or inflammatory pain models, PF-05661014 provides a crucial tool. Its >38-fold selectivity for Nav1.3 over Nav1.7 ensures that observed phenotypic effects can be confidently attributed to Nav1.3 blockade, unlike less selective inhibitors or compounds with dual modes of action .

SAR Targeting D4 VSD

For electrophysiology studies focused solely on state-dependent block and stabilization of the inactivated state, PF-05661014 is the superior choice. Its mechanism is distinct from analogs like PF-06526290, which introduce a confounding kinetic effect (slowed inactivation) that can mask or alter the interpretation of state-dependent pharmacology [1].

State-Dependent Inhibition Electrophysiology

As a desmethyl analog of PF-06526290 with a clearly defined and singular interaction with the D4 VSD, PF-05661014 serves as a critical control compound in SAR campaigns. It provides a clean baseline for quantifying how structural modifications, such as the addition of a methyl group, fundamentally alter the compound's interaction with the channel and its downstream functional effects [1].

Application

Selection Property

Validation Focus

Nociceptive Pathway Signaling

Nav1.3 vs. Nav1.7 isolation

Electrophysiology in DRG/CNS models

D4 VSD SAR Characterization

M123-coupled inhibition

Mutagenesis and docking studies

State-Dependent Biophysics

Single-mechanism action

Inactivation kinetics protocols

Negative Control for PF-06526290

Desmethyl structural analog

Inactivation slowing assays

• [1] Wang L, Zellmer S, Printzenhoff D, Castle N, Pfister JR. Addition of a single methyl group to a small molecule sodium channel inhibitor introduces a new mode of gating modulation. Br J Pharmacol. 2015 Oct;172(20):4905-18. doi: 10.1111/bph.13259. Epub 2015 Oct 15. PMID: 26220736; Retraction in: Br J Pharmacol. 2018 Sep;175(17):3617. doi: 10.1111/bph.14448. View Source